Cas no 2137992-46-0 (3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid)

• Product Name: 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid
• CAS No: 2137992-46-0
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 5997218
• PubChem ID: 165484270
• Update Time: 2025-05-20

3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid
• EN300-1131927
• 3-[(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoyl]propanoic acid
• 2137992-46-0

• Inchi： InChI=1S/C8H13NO5S/c10-7(1-2-8(11)12)9-15(13)5-3-14-4-6-15/h1-6H2,(H,11,12)
• InChI Key： RPZFDUXEGVYOFY-UHFFFAOYSA-N
• SMILES： S1(CCOCC1)(=NC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 235.05144369g/mol
• Monoisotopic Mass: 235.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 101Ų

Additional information on 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid

Introduction to 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid (CAS No. 2137992-46-0) and Its Emerging Applications in Chemical Biology

The compound 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid, identified by the CAS number 2137992-46-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a unique oxathiane core, which is a sulfur-containing five-membered ring system, appended with a carbamoylpropanoic acid moiety. The structural framework of this molecule not only imparts distinctive electronic and steric properties but also opens up avenues for diverse biological interactions.

The oxathiane scaffold is particularly noteworthy due to its presence in various biologically active natural products and synthetic intermediates. Its ability to engage with biological targets through hydrogen bonding, π-stacking, and electrostatic interactions makes it a valuable motif in drug design. Recent studies have highlighted the role of oxathiane derivatives in modulating enzyme activity and receptor binding, suggesting that 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid could serve as a precursor or scaffold for developing novel therapeutic agents.

In the context of current research, the synthesis and characterization of this compound have garnered attention for its potential applications in medicinal chemistry. The carbamoylpropanoic acid group introduces both polar and chiral features, which can be exploited to enhance binding affinity and selectivity in drug candidates. Furthermore, the presence of a reactive α-carboxylic acid moiety allows for further functionalization, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid is its versatility in serving as a building block for pharmacophores. Researchers have been exploring its derivatives as inhibitors or modulators of various biological pathways. For instance, modifications to the oxathiane ring have been shown to influence kinase inhibition, while alterations to the carbamoylpropanoic acid segment can fine-tune interactions with proteases or other enzymes. This flexibility underscores the compound's significance in the development of targeted therapies.

Recent advancements in computational chemistry have further enhanced our understanding of how 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. These insights have guided the design of more potent analogs by strategically modifying key functional groups. Additionally, crystallographic analyses of complexes involving oxathiane derivatives have provided detailed structural information, aiding in the rational design of next-generation drugs.

The pharmaceutical industry has shown particular interest in heterocyclic compounds like 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid due to their diverse biological activities and synthetic accessibility. Several companies are currently investigating its potential as an intermediate in the synthesis of small-molecule drugs targeting chronic diseases such as cancer, inflammation, and neurodegenerative disorders. The ability to derivatize this compound into structurally diverse molecules has made it a cornerstone in medicinal chemistry libraries.

From a synthetic chemistry perspective, the preparation of 3-(4-oxo-1,4lambda6-oxathian-4-ylidene)carbamoylpropanoic acid presents interesting challenges and opportunities. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient routes to this compound, reducing both cost and environmental impact. These improvements align with broader trends toward sustainable chemistry practices.

The biodegradability and environmental profile of 3-(4-o<0xE2><0x82><0x8F>-1<0xE2><0x82><0x81>,<0xE2><0x82><0x8B>6<0xE2><0x82><0x8F>-<0xE2><0x82><0x8A>)-ylidene)carbamoylpropanoic acid are also areas of active investigation. Researchers are exploring ways to design molecules that are not only effective but also environmentally benign upon disposal or metabolism. This focus on green chemistry principles ensures that compounds like this one meet stringent regulatory requirements while maintaining therapeutic efficacy.

In conclusion,3-(4-oxo-1,4λ6-oxathian-4-ylidene)carbamoylpropanoic acid (CAS No.2137992-46-0) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features offer opportunities for designing novel therapeutics with improved potency and selectivity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.